N-(6-methylbenzo[d]thiazol-2-yl)-4-(methylthio)benzamide

• IUPAC Name: N-(6-methyl-1,3-benzothiazol-2-yl)-4-methylsulfanylbenzamide
• InChI: InChI=1S/C16H14N2OS2/c1-10-3-8-13-14(9-10)21-16(17-13)18-15(19)11-4-6-12(20-2)7-5-11/h3-9H,1-2H3,(H,17,18,19)
• InChI Key: OWECDBYDRFVOOV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC=C(C=C3)SC
• Molecular Formula: C16H14N2OS2
• Molecular Weight: 314.4 g/mol

Description

N-(6-methylbenzo[d]thiazol-2-yl)-4-(methylthio)benzamide, also known as MMB, is a novel compound with potential applications in scientific research. The compound belongs to the class of benzothiazole derivatives and has been synthesized using various methods.

Scientific Research Applications

1. Supramolecular Gelators

N-(thiazol-2-yl) benzamide derivatives, which include compounds similar to N-(6-methylbenzo[d]thiazol-2-yl)-4-(methylthio)benzamide, have been explored as new series of supramolecular gelators. Studies conducted by Yadav and Ballabh (2020) on such derivatives highlight their potential in creating stable gels with ethanol/water and methanol/water mixtures, emphasizing the role of methyl functionality and non-covalent interactions in gelation behavior (Yadav & Ballabh, 2020).

2. Anticancer Potential

Ravinaik et al. (2021) designed and synthesized a series of N-(thiazol-2-yl)benzamide derivatives, including structures akin to N-(6-methylbenzo[d]thiazol-2-yl)-4-(methylthio)benzamide, and evaluated them for anticancer activity. Their findings indicated moderate to excellent anticancer efficacy against various cancer cell lines, suggesting the potential therapeutic role of these compounds (Ravinaik et al., 2021).

3. Antifungal Agents

Narayana et al. (2004) synthesized new derivatives of thiazol-2-yl benzamide, closely related to N-(6-methylbenzo[d]thiazol-2-yl)-4-(methylthio)benzamide, and screened them for antifungal activity. Their research indicates the potential of these compounds as antifungal agents, providing a basis for further exploration in this area (Narayana et al., 2004).

4. Corrosion Inhibition

Rekha, Kannan, and Gnanavel (2016) investigated the use of N-(6-aminobenzo[d]thiazol-2-yl)benzamide, a compound similar in structure to N-(6-methylbenzo[d]thiazol-2-yl)-4-(methylthio)benzamide, as a corrosion inhibitor for mild steel in acid media. Their findings suggest that such compounds can effectively inhibit corrosion, highlighting their potential industrial applications (Rekha, Kannan, & Gnanavel, 2016).

Mechanism of Action

Target of Action

The primary targets of N-(6-methylbenzo[d]thiazol-2-yl)-4-(methylthio)benzamide are currently unknown .

Pharmacokinetics

Therefore, the impact of these properties on the compound’s bioavailability is currently unknown .

Action Environment

More research is needed to understand how environmental factors might affect the compound’s action .